Cas no 25680-86-8 (1,4-dimethoxybutan-2-one)

1,4-dimethoxybutan-2-one structure
1,4-dimethoxybutan-2-one structure
Product Name:1,4-dimethoxybutan-2-one
CAS No:25680-86-8
MF:C6H12O3
MW:132.157682418823
MDL:MFCD16820073
CID:287619
PubChem ID:266914
Update Time:2025-04-19

1,4-dimethoxybutan-2-one Chemical and Physical Properties

Names and Identifiers

    • 2-Butanone,1,4-dimethoxy-
    • 1,4-dimethoxybutan-2-one
    • 1,3-Butadiene, 1,4-dimethoxy-
    • 1,4-dimethoxy-1,3-butadiene
    • 1,4-dimethoxy-2-butanone
    • 1,4-Dimethoxy-buta-1,3-dien
    • 1,4-dimethoxy-buta-1,3-diene
    • 1,4-Dimethoxy-butan-2-on
    • 1,4-dimethoxy-butan-2-one
    • 1.4-Dimethoxy-buta-1.3-dien
    • CTK0I7648
    • SCHEMBL4702066
    • NSC-105799
    • DTXSID10948565
    • WDVLUEIBBKAGNQ-UHFFFAOYSA-N
    • NCIOpen2_002137
    • AKOS017478196
    • ghl.PD_Mitscher_leg0.750
    • EN300-211120
    • 25680-86-8
    • Z992968820
    • NSC105799
    • MDL: MFCD16820073
    • Inchi: 1S/C6H12O3/c1-8-4-3-6(7)5-9-2/h3-5H2,1-2H3
    • InChI Key: WDVLUEIBBKAGNQ-UHFFFAOYSA-N
    • SMILES: O(C)CCC(COC)=O

Computed Properties

  • Exact Mass: 132.07866
  • Monoisotopic Mass: 132.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 5
  • Complexity: 80.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 0.961
  • Boiling Point: 184.2°Cat760mmHg
  • Flash Point: 55.2°C
  • Refractive Index: 1.4
  • PSA: 35.53
  • LogP: 0.23840

1,4-dimethoxybutan-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
D473193-10mg
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$ 50.00 2022-06-05
TRC
D473193-50mg
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$ 210.00 2022-06-05
TRC
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$ 295.00 2022-06-05
Enamine
EN300-211120-0.05g
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25680-86-8 95%
0.05g
$182.0 2023-09-16
Enamine
EN300-211120-0.1g
1,4-dimethoxybutan-2-one
25680-86-8 95%
0.1g
$272.0 2023-09-16
Enamine
EN300-211120-0.25g
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25680-86-8 95%
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$389.0 2023-09-16
Enamine
EN300-211120-0.5g
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25680-86-8 95%
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$613.0 2023-09-16
Enamine
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$785.0 2023-07-07
Enamine
EN300-211120-2.5g
1,4-dimethoxybutan-2-one
25680-86-8 95%
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$1539.0 2023-09-16
Enamine
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